Cas no 96562-88-8 (Szechenyine)

Szechenyine structure
Szechenyine structure
Product Name:Szechenyine
CAS No:96562-88-8
MF:C36H51NO11
MW:673.790251970291
CID:803855
PubChem ID:14772902
Update Time:2025-04-19

Szechenyine Chemical and Physical Properties

Names and Identifiers

    • Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate 14-benzoate,(1a,3a,6a,14a,15a,16b)-
    • Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate ...
    • Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate 14-benzoate,(1a,3a,6a,14a,15a,1
    • SZECHENYINE
    • Polyschistine A
    • 2H-12,3,6a-Ethanylylidene-7,9-methanonaphth[2,3-b]azocine, aconitane-3,13,14,15-tetrol deriv.
    • 3-Acetyl-8-O-ethyl-14-benzoylaconine
    • 3-O-Acetyl-14-O-benzoyl-8-O-ethylaconine
    • 8-O-Ethylaconine 3-acetate 14-benzoate
    • Cattle seven bases
    • O8-Ethylpolyschistine D
    • [14-Acetyloxy-8-ethoxy-11-ethyl-5,7-dihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
    • CID 24884090
    • 96562-88-8
    • Aconitane-3,13,14,15-tetrol,8-ethoxy-20-ethyl-1,6,16-trimethoxy-4-(methoxymethyl)-, 3-acetate14-benzoate, (1a,3a,6a,14a,15a,16b)-
    • Szechenyine
    • Inchi: 1S/C36H51NO11/c1-8-37-17-33(18-42-4)22(47-19(3)38)15-23(43-5)35-21-16-34(41)30(48-32(40)20-13-11-10-12-14-20)24(21)36(46-9-2,29(39)31(34)45-7)25(28(35)37)26(44-6)27(33)35/h10-14,21-31,39,41H,8-9,15-18H2,1-7H3
    • InChI Key: DXAQZKJLRXMIFW-UHFFFAOYSA-N
    • SMILES: O(CC)C12C(C(C3(C(C1C(C3)C13C(CC(C4(COC)CN(CC)C1C2C(C34)OC)OC(C)=O)OC)OC(C1C=CC=CC=1)=O)O)OC)O

Computed Properties

  • Exact Mass: 673.34600
  • Monoisotopic Mass: 673.346
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 13
  • Complexity: 1250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 15
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 142A^2
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.32
  • Boiling Point: 711°Cat760mmHg
  • Flash Point: 383.8°C
  • Refractive Index: 1.593
  • PSA: 142.45000
  • LogP: 1.63020

Szechenyine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S960000-1mg
Szechenyine
96562-88-8
1mg
$207.00 2023-05-17
TRC
S960000-2.5mg
Szechenyine
96562-88-8
2.5mg
$953.00 2023-05-17
TRC
S960000-5mg
Szechenyine
96562-88-8
5mg
$ 1200.00 2023-09-06

Szechenyine Related Literature

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD